Cas no 2694723-27-6 (5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid)

• Product Name: 5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid
• CAS No: 2694723-27-6
• MF: C₁₈H₂₆N₂O₆
• MW: 366.408845424652
• CID: 5614137
• PubChem ID: 165941899
• Update Time: 2025-11-03

5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl](methyl)amino}-2-{[(tert-butoxy)carbonyl]amino}benzoic acid
• 2694723-27-6
• EN300-33050462
• 5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid

• Inchi： 1S/C18H26N2O6/c1-17(2,3)25-15(23)19-13-9-8-11(10-12(13)14(21)22)20(7)16(24)26-18(4,5)6/h8-10H,1-7H3,(H,19,23)(H,21,22)
• InChI Key： UFDBDMMQWUKVEU-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 366.17908655g/mol
• Monoisotopic Mass: 366.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid

Research Briefing on 5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid (CAS: 2694723-27-6)

5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid (CAS: 2694723-27-6) is a protected benzoic acid derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel protease inhibitors and targeted drug delivery systems. The tert-butoxycarbonyl (Boc) protecting groups make this compound particularly valuable for peptide synthesis and medicinal chemistry applications where selective deprotection is required.

Recent studies have demonstrated the utility of this compound in the development of SARS-CoV-2 main protease inhibitors. Researchers at several institutions have incorporated this benzoic acid derivative into peptidomimetic structures designed to block viral replication. The Boc-protected amino groups allow for sequential coupling reactions while maintaining the integrity of sensitive functional groups during synthesis. A 2023 study published in the Journal of Medicinal Chemistry reported a 47% improvement in inhibitor potency when using this building block compared to similar unprotected analogs.

In cancer research, this compound has shown promise as a linker molecule for antibody-drug conjugates (ADCs). The dual Boc protection provides stability during conjugation to monoclonal antibodies while allowing controlled release of the payload in the acidic tumor microenvironment. Preliminary results from a 2024 preclinical study indicate that ADCs utilizing this linker demonstrate improved pharmacokinetic profiles with reduced off-target toxicity compared to traditional maleimide-based linkers.

The synthesis and characterization of 2694723-27-6 have been optimized in recent work published in Organic Process Research & Development. Researchers developed a scalable route with improved yield (82%) and purity (>99%) using continuous flow chemistry techniques. This advancement addresses previous challenges with batch synthesis, particularly regarding the selective protection of the amino groups and control of byproduct formation.

Analytical methods for quality control of this compound have also seen significant improvements. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis describes a novel UPLC-MS/MS method capable of detecting impurities at levels below 0.1%. This development is particularly important as regulatory agencies increase scrutiny on the quality of pharmaceutical intermediates.

Looking forward, researchers are exploring the potential of 5-{(tert-butoxy)carbonyl(methyl)amino}-2-{(tert-butoxy)carbonylamino}benzoic acid in PROTAC (proteolysis targeting chimera) development. Early results suggest the compound's structural features may help address current challenges with cell permeability and target engagement in this emerging therapeutic modality. Several biotech companies have included derivatives of this compound in their preclinical pipelines for targeted protein degradation applications.